Cas no 33514-39-5 (Butanoic acid,2-amino-4-sulfino-, (2R)- (9CI))

• Product Name: Butanoic acid,2-amino-4-sulfino-, (2R)- (9CI)
• CAS No: 33514-39-5
• MF: C₄H₉NO₄S
• MW: 167.18356013298
• CID: 294279
• PubChem ID: 23844143
• Update Time: 2025-04-19

Butanoic acid,2-amino-4-sulfino-, (2R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-amino-4-sulfino-, (2R)- (9CI)
• (2R)-2-Amino-4-sulfinobutanoic acid
• D-HOMOCYSTEINESULFINIC ACID
• 33514-39-5
• PDSP2_001258
• AKOS006275195
• BDBM86197
• D-homocysteine sulfinic acid
• PDSP1_001274

• Inchi： 1S/C4H9NO4S/c5-3(4(6)7)1-2-10(8)9/h3H,1-2,5H2,(H,6,7)(H,8,9)/t3-/m1/s1
• InChI Key： PDNJLMZEGXHSCU-GSVOUGTGSA-N
• SMILES： S(CC[C@H](C(=O)O)N)(=O)O

Computed Properties

• Exact Mass: 167.02522894g/mol
• Monoisotopic Mass: 167.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 120Ų

Butanoic acid,2-amino-4-sulfino-, (2R)- (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives